Bendamustine Bis-mercapturic Acid-d6
Bendamustine Bis-mercapturic Acid-d6
Brand Name:
Vulcanchem
CAS No.:
1356930-62-5
VCID:
VC0028924
InChI:
InChI=1S/C26H37N5O8S2/c1-16(32)27-20(25(36)37)14-40-11-9-31(10-12-41-15-21(26(38)39)28-17(2)33)18-7-8-22-19(13-18)29-23(30(22)3)5-4-6-24(34)35/h7-8,13,20-21H,4-6,9-12,14-15H2,1-3H3,(H,27,32)(H,28,33)(H,34,35)(H,36,37)(H,38,39)/t20-,21-/m0/s1/i1D3,2D3
SMILES:
CC(=O)NC(CSCCN(CCSCC(C(=O)O)NC(=O)C)C1=CC2=C(C=C1)N(C(=N2)CCCC(=O)O)C)C(=O)O
Molecular Formula:
C26H37N5O8S2
Molecular Weight:
617.766
Bendamustine Bis-mercapturic Acid-d6
CAS No.: 1356930-62-5
Reference Standards
VCID: VC0028924
Molecular Formula: C26H37N5O8S2
Molecular Weight: 617.766
| CAS No. | 1356930-62-5 |
|---|---|
| Product Name | Bendamustine Bis-mercapturic Acid-d6 |
| Molecular Formula | C26H37N5O8S2 |
| Molecular Weight | 617.766 |
| IUPAC Name | 4-[5-[bis[2-[(2R)-2-carboxy-2-[(2,2,2-trideuterioacetyl)amino]ethyl]sulfanylethyl]amino]-1-methylbenzimidazol-2-yl]butanoic acid |
| Standard InChI | InChI=1S/C26H37N5O8S2/c1-16(32)27-20(25(36)37)14-40-11-9-31(10-12-41-15-21(26(38)39)28-17(2)33)18-7-8-22-19(13-18)29-23(30(22)3)5-4-6-24(34)35/h7-8,13,20-21H,4-6,9-12,14-15H2,1-3H3,(H,27,32)(H,28,33)(H,34,35)(H,36,37)(H,38,39)/t20-,21-/m0/s1/i1D3,2D3 |
| Standard InChIKey | YSTNDPUOARKGRL-GFRDMBKQSA-N |
| SMILES | CC(=O)NC(CSCCN(CCSCC(C(=O)O)NC(=O)C)C1=CC2=C(C=C1)N(C(=N2)CCCC(=O)O)C)C(=O)O |
| Synonyms | 5-[Bis[2-[[(2R)-2-(acetylamino)-2-carboxyethyl]thio]ethyl]amino]-1-methyl-1H-benzimidazole-2-butanoic Acid-d6; |
| PubChem Compound | 46780658 |
| Last Modified | Nov 11 2021 |
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